Cas no 72196-99-7 (8-Azoniabicyclo[3.2.1]octane,3-(hydroxyimino)-8,8-dimethyl-, iodide (1:1))

• Product Name: 8-Azoniabicyclo[3.2.1]octane,3-(hydroxyimino)-8,8-dimethyl-, iodide (1:1)
• CAS No: 72196-99-7
• MF: C₉H₁₇N₂O
• MW: 169.244082212448
• CID: 580950
• PubChem ID: 421558
• Update Time: 2025-04-19

8-Azoniabicyclo[3.2.1]octane,3-(hydroxyimino)-8,8-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 8-Azoniabicyclo[3.2.1]octane,3-(hydroxyimino)-8,8-dimethyl-, iodide (1:1)
• N-(8,8-dimethyl-8-azoniabicyclo[3.2.1]octan-3-ylidene)hydroxylamine
• 2,3-Hexanedione, 5-methyl-, 3-oxime
• 2-Methyl-hexanon-(5)-oxim-(4)
• 3-Hydroxyimino-5-methyl-hexan-2-on
• 3-hydroxyimino-8,8-dimethyl-nortropanium, iodide
• 3-Hydroxyimino-8,8-dimethyl-nortropanium, Jodid
• 5-Methyl-hexan-2,3-dion-3-oxim
• 5-methyl-hexane-2,3-dione-3-oxime
• CTK1E7662
• Isonitroso-methylisoamylketon
• NSC135458
• 72196-99-7
• NSC-135458
• 3-(HYDROXYIMINO)-8,8-DIMETHYL-8-AZABICYCLO[3.2.1]OCTAN-8-IUM
• DTXSID40992910

• Inchi： 1S/C9H16N2O/c1-11(2)8-3-4-9(11)6-7(5-8)10-12/h8-9H,3-6H2,1-2H3/p+1
• InChI Key： VGHFXFBYENIKBO-UHFFFAOYSA-O
• SMILES： O/N=C1\CC2CCC(C\1)[N+]2(C)C

Computed Properties

• Exact Mass: 169.13421
• Monoisotopic Mass: 169.134088170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59
• LogP: 1.17660